1-(6-Amino-2,3-difluorophenyl)ethanone

• Molecular Formula: C8H7F2NO
• Molecular Weight: 171.14 g/mol
• IUPAC Name: 1-(6-amino-2,3-difluorophenyl)ethanone
• InChI: InChI=1S/C8H7F2NO/c1-4(12)7-6(11)3-2-5(9)8(7)10/h2-3H,11H2,1H3
• InChI Key: VANVUEYIZXGQGB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CC(=C1F)F)N

Description

1-(6-Amino-2,3-difluorophenyl)ethanone is a substituted acetophenone derivative featuring an amino group at the 6-position and fluorine atoms at the 2- and 3-positions of the phenyl ring. This unique substitution pattern confers distinct electronic and steric properties, making it a compound of interest in pharmaceutical and materials chemistry. The amino group acts as an electron donor, while the fluorine atoms introduce electronegativity and lipophilicity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(6-Amino-2,3-difluorophenyl)ethanone can be achieved through several methods. One common approach involves the nitration of 2,3-difluoroacetophenone followed by reduction to introduce the amino group. The reaction conditions typically involve the use of nitric acid for nitration and a reducing agent such as iron powder or tin chloride for the reduction step.

Industrial Production Methods

Industrial production of 1-(6-Amino-2,3-difluorophenyl)ethanone may involve optimized versions of the laboratory synthesis methods. Large-scale production would require efficient and cost-effective processes, potentially involving continuous flow reactors and advanced purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

1-(6-Amino-2,3-difluorophenyl)ethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can further modify the functional groups, such as reducing the carbonyl group to an alcohol.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents like halogens, alkylating agents, or nucleophiles can be used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce alcohols or amines.

Scientific Research Applications

1-(6-Amino-2,3-difluorophenyl)ethanone has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: It may be used in the production of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1-(6-Amino-2,3-difluorophenyl)ethanone involves its interaction with specific molecular targets. The amino and difluoro groups can form hydrogen bonds and other interactions with enzymes or receptors, influencing their activity. The exact pathways depend on the specific application and target.

Comparison with Similar Compounds

Structural and Electronic Properties

The table below compares the molecular features of 1-(6-Amino-2,3-difluorophenyl)ethanone with key analogs:

Compound Name	Molecular Formula	Substituents (Position)	Key Properties	References
1-(6-Amino-2,3-difluorophenyl)ethanone	C₈H₇F₂NO	NH₂ (6), F (2,3)	Electron-rich due to NH₂; moderate lipophilicity from F atoms	N/A
2',3'-Difluoroacetophenone	C₈H₆F₂O	F (2,3)	Electron-deficient; high reactivity in electrophilic substitutions
1-(4-Bromo-2,3-difluorophenyl)ethanone	C₈H₅BrF₂O	Br (4), F (2,3)	Bromine enhances leaving-group potential; lower polarity than amino analogs
1-(3-Amino-2-fluorophenyl)ethanone	C₈H₈FNO	NH₂ (3), F (2)	NH₂ at meta position alters electronic distribution; potential H-bond donor
1-(2,6-Dichloro-4-(CF₃)phenyl)ethanone	C₉H₅Cl₂F₃O	Cl (2,6), CF₃ (4)	Strong electron-withdrawing groups; high electrophilicity

Key Observations :

• Electron Effects: The amino group in 1-(6-Amino-2,3-difluorophenyl)ethanone increases electron density at the para position, enhancing resonance stabilization. In contrast, halogenated analogs (e.g., 2',3'-Difluoroacetophenone) exhibit electron deficiency, favoring electrophilic reactions.
• Lipophilicity: Fluorine and bromine substituents increase lipophilicity compared to hydroxyl or amino groups, affecting solubility and membrane permeability.

Physicochemical Properties

• Solubility: Amino-substituted derivatives generally exhibit higher aqueous solubility than halogenated analogs (e.g., 1-(3-Chloro-5-(trifluoromethyl)phenyl)ethanone in ).
• Thermal Stability: Hydroxyacetophenones () with hydroxyl groups show higher melting points due to hydrogen bonding, whereas fluorine and amino groups in the target compound may reduce crystallinity.